molecular formula C7H14O3 B8676934 5-Hydroxy-4,4-dimethylpentanoic acid

5-Hydroxy-4,4-dimethylpentanoic acid

Cat. No.: B8676934
M. Wt: 146.18 g/mol
InChI Key: RAFJTJDWOLSPLN-UHFFFAOYSA-N
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Description

5-Hydroxy-4,4-dimethylpentanoic acid is a useful research compound. Its molecular formula is C7H14O3 and its molecular weight is 146.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H14O3

Molecular Weight

146.18 g/mol

IUPAC Name

5-hydroxy-4,4-dimethylpentanoic acid

InChI

InChI=1S/C7H14O3/c1-7(2,5-8)4-3-6(9)10/h8H,3-5H2,1-2H3,(H,9,10)

InChI Key

RAFJTJDWOLSPLN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCC(=O)O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2,2-dimethyl-pentanedioic acid 1-methyl ester (1.00 g, 5.75 mmol) in THF (3 mL), 1M LiBHEt3 in THF (38.0 ml, 38.0 mmol) is added dropwise maintaining the temperature below 10° C. under nitrogen. The mixture is stirred at 10° C. for 1 hour. To the mixture, 50% AcOH (4.6 mL) and H2O are added. The solution is extracted with AcOEt, and the organic layer is washed with H2O, dried over MgSO4, and concentrated under reduced pressure to give 5-hydroxy-4,4-dimethyl-pentanoic acid (850 mg, quant.); 1H NMR (400 MHz, chloroform-d) ppm 1.06 (s, 6H), 1.70 (t, 2H), 2.56 (t, 2H), 3.98 (s, 2H).
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